Cas no 861925-50-0 (1H-1,2,4-Triazole, 3-[[[2-fluoro-4-(trifluoromethyl)phenyl]methyl]thio]-)

1H-1,2,4-Triazole, 3-[[[2-fluoro-4-(trifluoromethyl)phenyl]methyl]thio]- structure
861925-50-0 structure
Product Name:1H-1,2,4-Triazole, 3-[[[2-fluoro-4-(trifluoromethyl)phenyl]methyl]thio]-
CAS No:861925-50-0
MF:C10H7F4N3S
MW:277.241294145584
CID:1844358
Update Time:2024-11-26

1H-1,2,4-Triazole, 3-[[[2-fluoro-4-(trifluoromethyl)phenyl]methyl]thio]- Chemical and Physical Properties

Names and Identifiers

    • 1H-1,2,4-Triazole, 3-[[[2-fluoro-4-(trifluoromethyl)phenyl]methyl]thio]-
    • 1H-1,2,4-Triazole, 5-[[[2-fluoro-4-(trifluoromethyl)phenyl]methyl]thio]-
    • Inchi: 1S/C10H7F4N3S/c11-8-3-7(10(12,13)14)2-1-6(8)4-18-9-15-5-16-17-9/h1-3,5H,4H2,(H,15,16,17)
    • InChI Key: HIXRPRZKHPGVRS-UHFFFAOYSA-N
    • SMILES: N1C(SCC2=CC=C(C(F)(F)F)C=C2F)=NC=N1

Experimental Properties

  • Density: 1.51±0.1 g/cm3(Predicted)
  • Boiling Point: 378.6±52.0 °C(Predicted)
  • pka: 8.69±0.20(Predicted)
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